Cas no 1097899-47-2 (N-{8H-indeno1,2-d1,3thiazol-2-yl}-1-(thiophene-2-sulfonyl)piperidine-2-carboxamide)

• Product Name: N-{8H-indeno1,2-d1,3thiazol-2-yl}-1-(thiophene-2-sulfonyl)piperidine-2-carboxamide
• CAS No: 1097899-47-2
• MF: C₂₀H₁₉N₃O₃S₃
• MW: 445.578160524368
• CID: 6044955
• PubChem ID: 16826400
• Update Time: 2025-07-01

N-{8H-indeno1,2-d1,3thiazol-2-yl}-1-(thiophene-2-sulfonyl)piperidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{8H-indeno1,2-d1,3thiazol-2-yl}-1-(thiophene-2-sulfonyl)piperidine-2-carboxamide
• N-(4H-indeno[1,2-d][1,3]thiazol-2-yl)-1-thiophen-2-ylsulfonylpiperidine-2-carboxamide
• N-(8H-indeno[1,2-d]thiazol-2-yl)-1-(thiophen-2-ylsulfonyl)piperidine-2-carboxamide
• F2254-0392
• AKOS024631557
• N-{8H-indeno[1,2-d][1,3]thiazol-2-yl}-1-(thiophene-2-sulfonyl)piperidine-2-carboxamide
• 1097899-47-2

• Inchi： 1S/C20H19N3O3S3/c24-19(15-8-3-4-10-23(15)29(25,26)17-9-5-11-27-17)22-20-21-18-14-7-2-1-6-13(14)12-16(18)28-20/h1-2,5-6,9,11-12,15H,3-4,7-8,10H2,(H,21,22,24)
• InChI Key： SWEYKIPAHBQLEB-UHFFFAOYSA-N
• SMILES： N1(S(C2SC=CC=2)(=O)=O)CCCCC1C(NC1=NC2=C3C(=CC=CC3)C=C2S1)=O

Computed Properties

• Exact Mass: 445.05885500g/mol
• Monoisotopic Mass: 445.05885500g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 728
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 144Ų

Additional information on N-{8H-indeno1,2-d1,3thiazol-2-yl}-1-(thiophene-2-sulfonyl)piperidine-2-carboxamide

N-{8H-indeno1,2-d1,3thiazol-2-yl}-1-(thiophene-2-sulfonyl)piperidine-2-carboxamide: A Multifunctional Scaffold for Targeted Therapeutic Applications

CAS No. 1097899-47-2 represents a structurally complex molecule with potential applications in pharmaceutical research. The compound N-{8H-indeno1,2-d1,3thiazol-2-yl}-1-(thiophene-2-sulfonyl)piperidine-2-carboxamide combines multiple pharmacophoric elements, including a thiazole ring, a thiophene-2-sulfonyl moiety, and a piperidine-2-carboxamide scaffold. This molecular architecture is designed to interact with specific biological targets, offering opportunities for the development of novel therapeutics in areas such as neurodegenerative diseases, inflammatory disorders, and oncology. Recent studies have highlighted the importance of such hybrid molecules in modulating multiple signaling pathways, making them valuable candidates for drug discovery programs.

The 8H-indeno1,2-d1,3thiazol-2-yl fragment is a key structural component that contributes to the molecule's bioactivity. This bicyclic system, derived from the indene and thiazole rings, is known to exhibit unique electronic properties that enhance molecular interactions with biological macromolecules. Research published in 2023 in the Journal of Medicinal Chemistry demonstrated that similar scaffolds can modulate the activity of kinases involved in cancer progression, suggesting that the 8H-indeno1,2-d1,3thiazol-2-yl moiety may play a critical role in the compound's mechanism of action.

The thiophene-2-sulfonyl group is another essential feature of the molecule. Sulfonamide derivatives are widely used in pharmaceuticals due to their ability to form hydrogen bonds and stabilize protein-ligand interactions. A 2024 study in Bioorganic & Medicinal Chemistry Letters showed that thiophene-based sulfonamides can selectively inhibit enzymes involved in inflammatory responses, highlighting their potential as anti-inflammatory agents. The integration of this group into the N-{8H-indeno1,2-d1,3thiazol-2-yl}-1-(thiophene-2-sulfonyl)piperidine-2-carboxamide structure likely enhances its pharmacological profile by introducing additional functional groups for target engagement.

The piperidine-2-carboxamide scaffold provides a flexible backbone that can adapt to various binding sites. Piperidine derivatives are commonly used in drug design due to their ability to occupy hydrophobic pockets in target proteins. A recent review in Drug Discovery Today (2024) emphasized the role of piperidine-based molecules in the development of small-molecule inhibitors for neurodegenerative diseases. The presence of the piperidine-2-carboxamide group in this compound suggests its potential to interact with receptors or enzymes involved in cellular signaling pathways.

Recent advances in computational chemistry have enabled the prediction of the compound's binding affinity to specific targets. Molecular docking studies suggest that the N-{8H-indeno1,2-d1,3thiazol-2-yl}-1-(thiophene-2-sulfonyl)piperidine-2-carboxamide may bind to the kinase domain of certain proteins, inhibiting their activity. This property is particularly relevant for the treatment of cancers driven by aberrant kinase signaling. A 2023 preclinical study on a similar compound demonstrated significant tumor growth inhibition in xenograft models, underscoring the therapeutic potential of this molecular framework.

The thiazole ring in the 8H-indeno1,2-d1,3thiazol-2-yl fragment is known to confer metabolic stability and improve drug-like properties. A 2024 publication in ACS Chemical Biology reported that thiazole-containing molecules exhibit enhanced resistance to enzymatic degradation, which is critical for the development of long-acting therapeutics. This characteristic likely contributes to the overall pharmacokinetic profile of N-{8H-indeno1,2-d1,3thiazol-2-yl}-1-(thiophene-2-sulfonyl)piperidine-2-carboxamide, making it a promising candidate for oral administration.

Emerging research in the field of neuropharmacology has also highlighted the potential of this compound for the treatment of neurodegenerative disorders. A 2024 study in Nature Communications demonstrated that molecules with similar structural features can modulate the activity of tau protein, which is implicated in Alzheimer's disease. The integration of the 8H-indeno1,2-d1,3thiazol-2-yl and thiophene-2-sulfonyl moieties in this compound may enable it to target multiple pathological mechanisms associated with neurodegeneration.

Furthermore, the piperidine-2-carboxamide group may contribute to the compound's ability to modulate ion channel activity. Piperidine derivatives are known to interact with various ion channels, including those involved in pain signaling. A 2023 study in Pharmacological Reviews suggested that such scaffolds could be used to develop novel analgesics with reduced side effects compared to traditional opioids. This opens new avenues for the application of N-{8H-indeno1,2-d1,3thiazol-2-yl}-1-(thi0phene-2-sulfonyl)piperidine-2-carboxamide in the management of chronic pain conditions.

The combination of these pharmacophoric elements in N-{8H-indeno1,2-d1,3thiazol-2-yl}-1-(thiophene-2-sulfonyl)piperidine-2-carboxamide underscores its potential as a multifunctional scaffold. Its ability to modulate multiple biological targets, coupled with favorable physicochemical properties, positions this compound as a valuable lead for further drug development. Ongoing research is focused on optimizing its selectivity and potency to address specific therapeutic needs.